Cas no 145131-39-1 (Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)nonyl]-)

• Product Name: Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)nonyl]-
• CAS No: 145131-39-1
• MF: C₃₁H₄₅N₃O
• MW: 475.708508253098
• CID: 142435
• PubChem ID: 3072913
• Update Time: 2025-04-19

Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)nonyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)nonyl]-
• 1-[2,6-di(propan-2-yl)phenyl]-3-[2-(1-methylindol-3-yl)nonyl]urea
• 1-[2,6-bis(1-methylethyl)phenyl]-3-[2-(1-methyl-1H-indol-3-yl)nonyl]urea
• N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)nonyl)urea
• N(sup 1)-(2,6-diisopropylphenyl)-N(sup 2)-(2-(1-methyl-3-indolyl)nonyl)urea
• Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)nonyl)-
• N-[2,6-Di(propan-2-yl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)nonyl]carbamimidic acid
• 145131-39-1
• DTXSID60932510

• Inchi： 1S/C31H45N3O/c1-7-8-9-10-11-15-24(28-21-34(6)29-19-13-12-16-27(28)29)20-32-31(35)33-30-25(22(2)3)17-14-18-26(30)23(4)5/h12-14,16-19,21-24H,7-11,15,20H2,1-6H3,(H2,32,33,35)
• InChI Key： RWYJLSJUTLZODA-UHFFFAOYSA-N
• SMILES： O=C(NC1C(=CC=CC=1C(C)C)C(C)C)NCC(C1=CN(C)C2C=CC=CC1=2)CCCCCCC

Computed Properties

• Exact Mass: 475.35655
• Monoisotopic Mass: 475.356263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1
• XLogP3: 8.6

Experimental Properties

• Density: 1.03
• Boiling Point: 586.8°Cat760mmHg
• Flash Point: 308.7°C
• Refractive Index: 1.557
• PSA: 46.06